1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile
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Description
1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile is a pyrazole derivative featuring a methoxypropan-2-yl group at position 1, a methyl group at position 3, and a carbonitrile substituent at position 3. Its molecular formula is C₉H₁₃N₃O, with a molecular weight of 179.22 g/mol.
Properties
Molecular Formula |
C9H13N3O |
|---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
1-(1-methoxypropan-2-yl)-3-methylpyrazole-4-carbonitrile |
InChI |
InChI=1S/C9H13N3O/c1-7(6-13-3)12-5-9(4-10)8(2)11-12/h5,7H,6H2,1-3H3 |
InChI Key |
SRAMSSKZFBKLDE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C=C1C#N)C(C)COC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-methyl-1H-pyrazole-4-carbonitrile with 1-methoxypropan-2-yl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile.
Chemical Reactions Analysis
Types of Reactions
1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile can undergo various chemical reactions, including:
Oxidation: The methoxypropan-2-yl group can be oxidized to form corresponding aldehydes or acids.
Reduction: The carbonitrile group can be reduced to form primary amines.
Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄) can be employed.
Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used in substitution reactions.
Major Products Formed
Oxidation: Formation of aldehydes or carboxylic acids.
Reduction: Formation of primary amines.
Substitution: Formation of substituted pyrazole derivatives.
Scientific Research Applications
1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.
Medicine: Explored as a potential lead compound in drug discovery and development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features and properties of 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile with analogous compounds:
Key Differences and Implications
Substituent Effects on Reactivity: The methoxypropan-2-yl group in the target compound (ether linkage) offers stability compared to the bromopropanoyl group in , which is prone to nucleophilic substitution.
Electronic and Steric Influences: The 2,4-difluorophenyl group in introduces strong electron-withdrawing effects, altering electronic density on the pyrazole ring compared to the electron-donating methoxypropan-2-yl group.
Biological and Synthetic Relevance: Amino-substituted derivatives (e.g., ) exhibit enhanced hydrogen-bonding capacity, making them suitable for drug discovery. The absence of an amino group in the target compound may limit such interactions but could improve metabolic stability. The carbonitrile group at position 4 is conserved across all compounds, suggesting its critical role in reactivity (e.g., serving as a Michael acceptor or participating in cycloadditions).
Biological Activity
1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile is a compound belonging to the pyrazole family, which is known for its diverse biological activities. This article reviews the biological activity of this specific compound, synthesizing findings from various studies and highlighting its potential therapeutic applications.
Chemical Structure and Properties
The compound features a pyrazole ring substituted with a methoxypropanol group and a carbonitrile functional group. Its molecular structure allows for unique interactions with biological targets, making it a subject of interest in medicinal chemistry.
Biological Activities
Research indicates that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Below are detailed findings related to the biological activity of 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile and related compounds.
Anti-inflammatory Activity
A study highlighted that certain pyrazole derivatives have shown significant anti-inflammatory effects. For instance, compounds similar to 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carbonitrile demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In comparative tests, these compounds exhibited up to 85% inhibition of TNF-α at concentrations around 10 µM, indicating their potential as anti-inflammatory agents .
Antimicrobial Activity
Pyrazole derivatives have also been evaluated for their antimicrobial properties. In one research effort, derivatives were tested against several bacterial strains including E. coli and S. aureus. The results suggested that modifications in the pyrazole structure could enhance antibacterial activity, with some compounds showing significant inhibition comparable to standard antibiotics .
The mechanisms by which pyrazole derivatives exert their biological effects often involve interaction with specific enzymes or receptors. For instance:
- Enzyme Inhibition : Some pyrazoles act as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation.
- Receptor Modulation : Others may modulate pathways involving nuclear receptors associated with metabolic regulation .
Case Studies
Several studies have explored the biological activities of pyrazole derivatives in detail:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
